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Abstract

This document provides a detailed protocol for the preparation of a stock solution of I-138, a
potent and reversible inhibitor of USP1-UAF1, using dimethyl sulfoxide (DMSO) as the solvent.
[1][2] Adherence to this protocol will ensure the accurate and safe preparation of a
concentrated stock solution suitable for use in a variety of in vitro and in vivo research
applications. This guide includes information on the chemical properties of 1-138, necessary
materials, a step-by-step experimental protocol with calculations, and recommendations for
storage and handling.

Introduction

1-138 is an orally active small molecule inhibitor of the deubiquitinating enzyme complex USP1-
UAF1, with a reported IC50 of 4.1 nM and a Ki of 5.4 nM.[2] By inhibiting USP1-UAF1, 1-138
induces the mono-ubiquitination of FANCD2 and PCNA, key proteins involved in DNA repair
pathways.[1][2] This mechanism of action makes I-138 a valuable tool for studying cellular
processes related to DNA damage response and a potential therapeutic agent, particularly in
the context of cancers with specific DNA repair deficiencies. Accurate preparation of a stock
solution is the first critical step in ensuring the reliability and reproducibility of experimental
results. DMSO is a common solvent for such compounds due to its broad solvency and
miscibility with aqueous media.[3][4]
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Chemical and Physical Properties of I-138

A summary of the key quantitative data for I1-138 is presented in the table below for easy

reference.
Property Value Reference
Molecular Formula C26H23F3N402S [1]
Molecular Weight 492.5 g/mol [1]
Solubility in DMSO 80 mg/mL [1]
Molar Solubility in DMSO 162.44 mM [1]
Appearance Powder [1]

Health and Safety Precautions

Before handling 1-138 or DMSO, it is crucial to review the Safety Data Sheet (SDS) for each
substance.

e 1-138: As with any chemical compound, direct contact with skin, eyes, and mucous
membranes should be avoided. Use appropriate personal protective equipment (PPE),
including a lab coat, safety glasses, and gloves.

o« DMSO: DMSO is a powerful solvent and can facilitate the absorption of other chemicals
through the skin.[5] It is essential to handle it with care in a well-ventilated area.

Experimental Protocol: Preparation of a 10 mM 1-138
Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of 1-138 in DMSO. This
concentration is a common starting point for subsequent dilutions in experimental assays.

Materials and Equipment

 1-138 powder
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e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
e Analytical balance

e Microcentrifuge tubes or amber glass vials

» Pipettes and sterile, filtered pipette tips

e \Vortex mixer

e Sonicator (optional, but recommended)[1]

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Calculation of Required Mass

To prepare a desired volume of a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) /
1000

Example Calculation for 1 mL of 10 mM 1-138 Stock Solution:
e Mass (mg) = 10 mM x 1 mL x 492.5 g/mol / 1000
e Mass (mg) = 4.925 mg

Therefore, 4.925 mg of 1-138 is required to prepare 1 mL of a 10 mM stock solution.

Step-by-Step Procedure

o Weighing 1-138: Carefully weigh out the calculated amount of 1-138 powder using an
analytical balance. To minimize waste and ensure accuracy, it is advisable to weigh the
compound directly into the storage vial.

o Adding DMSO: Add the calculated volume of DMSO to the vial containing the 1-138 powder.

e Dissolution:
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o Tightly cap the vial.
o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonication is recommended to aid the process.[1]

 Visual Inspection: Visually inspect the solution to ensure that all the powder has completely
dissolved and the solution is clear.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes in
microcentrifuge tubes or amber vials.

o Store the aliquots at -20°C or -80°C for long-term stability.[2] For short-term storage (up to
one month), -20°C is generally sufficient. For longer periods (up to six months), -80°C is
recommended.[2]

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation of the 1-138 stock solution.

Preparation Storage
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Caption: Workflow for 1-138 stock solution preparation.

Signaling Pathway Involving USP1

The diagram below depicts the simplified signaling pathway in which USP1, the target of 1-138,
is involved.
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Caption: Simplified USP1 signaling pathway.

Conclusion

This application note provides a comprehensive and detailed protocol for the preparation of an
1-138 stock solution in DMSO. By following these guidelines, researchers can ensure the
quality and consistency of their stock solutions, leading to more reliable and reproducible
experimental outcomes in the study of DNA repair and related fields. Always refer to the
specific product information sheet provided by the supplier for any lot-specific details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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